5-Cyano-2,3'-bipyridine-6'-carboxylic acid

• Molecular Formula: C12H7N3O2
• Molecular Weight: 225.20 g/mol
• IUPAC Name: 5-(5-cyanopyridin-2-yl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C12H7N3O2/c13-5-8-1-3-10(14-6-8)9-2-4-11(12(16)17)15-7-9/h1-4,6-7H,(H,16,17)
• InChI Key: QTVSNPCKENHQAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C#N)C2=CN=C(C=C2)C(=O)O

Description

5-Cyano-2,3'-bipyridine-6'-carboxylic acid is a useful research compound. Its molecular formula is C12H7N3O2 and its molecular weight is 225.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a 250 ml flask was added methyl 5-cyano-2,3′-bipyridine-6′-carboxylate (950 mg, 3.57 mmol), water (9.5 ml), tetrahydrofuran (38.4 ml) and LiOH (86 mg, 3.57 mmol). The mixture was stirred for 30 min, diluted with tetrahydrofuran (200 ml) and cooled to 0° C. (ice water batch). After an additional 30 min, the resulting suspension was filtered, washed with THF and dried under reduced pressure to afford the desired product as a light brown powder. LCMS (m/z): 226.1 (M+H).